(8-Bromo-2,2-dimethyl-2H-pyrano[2,3-c]pyridin-6-yl)methanol

• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol
• IUPAC Name: (8-bromo-2,2-dimethylpyrano[2,3-c]pyridin-6-yl)methanol
• InChI: InChI=1S/C11H12BrNO2/c1-11(2)4-3-7-5-8(6-14)13-10(12)9(7)15-11/h3-5,14H,6H2,1-2H3
• InChI Key: WAAPKSSMIKBIQO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=CC2=CC(=NC(=C2O1)Br)CO)C

Description

(8-Bromo-2,2-dimethyl-2H-pyrano[2,3-c]pyridin-6-yl)methanol is a useful research compound. Its molecular formula is C11H12BrNO2 and its molecular weight is 270.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 31 (700 mg, 2.5 mmol) in toluene (10 mL) was subjected to microwave irradiation (200 W, 120° C.) for 1 h. The reaction mixture was cooled to room temperature and filtered. The filtrate was concentrated under vacuum and the residue purified by column chromatography (silica gel, EA:Hex 1:3-1:2). Yield: 500 mg, 70%. 1H NMR (CDCl3): δ 6.88 (s, 1H), 6.28 (d, J=10 Hz, 1H), 5.90 (d, J=9.6 Hz, 1H), 4.63 (s, 2H), 1.51 ppm (s, 6H).